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Compound of Interest

Compound Name: 3-Chloroquinoline

Cat. No.: B1630576

An In-depth Technical Guide to 3-Chloroquinoline: Molecular Structure, Properties, and
Applications

Introduction

3-Chloroquinoline is a heterocyclic aromatic organic compound that belongs to the quinoline
family. It is characterized by a quinoline structure with a chlorine atom substituted at the 3-
position. This compound serves as a crucial building block and intermediate in the synthesis of
a wide array of more complex molecules, particularly in the fields of medicinal chemistry and
materials science.[1][2] Its derivatives have demonstrated a broad spectrum of biological
activities, including antimalarial, anticancer, antibacterial, antiviral, and anti-inflammatory
properties, making it a significant scaffold in drug discovery and development.[1][2][3][4] This
guide provides a comprehensive overview of the molecular structure, physicochemical
properties, synthesis, characterization, and applications of 3-chloroquinoline for researchers,
scientists, and professionals in drug development.

Molecular Structure and Formula

The chemical formula for 3-Chloroquinoline is CoHeCIN.[1][5][6][7]1[8][9] The molecule consists
of a bicyclic heteroaromatic ring system where a benzene ring is fused to a pyridine ring. A
chlorine atom is attached to the carbon at the 3-position of the quinoline ring.

Structural Representation:
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Caption: Molecular structure of 3-Chloroquinoline.

Physicochemical Properties

A summary of the key quantitative data for 3-chloroquinoline is presented in the table below

for easy reference and comparison.

Click to download full resolution via product page

Property Value Reference(s)

CAS Number 612-59-9 [1][5][6]1[8]

Molecular Formula CoHeCIN [L]5116]117118]

Molecular Weight 163.61 g/mol [5161[7181[9]
Colorless to light yellow liquid

Appearance ] ] [1115]18]1[10]
or yellow crystalline solid

Boiling Point 95 °C at 2 Torr [8][10]

Density (Predicted) 1.270 + 0.06 g/cm?3 [8][10]

pKa (Predicted) 256 +£0.11 [1][8][10]
Room Temperature, sealed in

Storage Temperature [L105181[10][11]

dry conditions

Experimental Protocols
Synthesis of 3-Chloroquinoline

Several synthetic routes for 3-chloroquinoline have been reported. A common laboratory-

scale synthesis involves the reaction of indole with a source of dichlorocarbene.
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Protocol: Synthesis from Indole

This method is based on the reaction of indole with chloroform and aqueous sodium hydroxide

in the presence of a phase-transfer catalyst.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve indole in
chloroform.

Catalyst Addition: Add a phase-transfer catalyst, such as benzyltriethylammonium chloride,
to the mixture.[12]

Base Addition: While stirring vigorously, slowly add a concentrated aqueous solution of
sodium hydroxide (e.g., 50% w/v). The reaction is typically carried out at room temperature.
[12]

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

Workup: After the reaction is complete, separate the organic and aqueous layers. Wash the
organic layer with water and then with brine.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate),
filter, and concentrate the solvent under reduced pressure. The crude product can be purified
by column chromatography on silica gel or by distillation under reduced pressure to yield
pure 3-chloroquinoline.
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Caption: General workflow for the synthesis of 3-Chloroquinoline.

Spectroscopic Characterization

The structural confirmation of synthesized 3-chloroquinoline is typically achieved through
standard spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum will show characteristic signals for the aromatic
protons on the quinoline ring system. The chemical shifts and coupling patterns provide
information about the substitution pattern.

o 18C NMR: The carbon NMR spectrum will display distinct signals for each of the nine
carbon atoms in the molecule, confirming the carbon framework.

« Infrared (IR) Spectroscopy: The IR spectrum is used to identify the functional groups present.
Characteristic peaks for C-H stretching of the aromatic ring, C=C and C=N stretching
vibrations of the quinoline core, and the C-ClI stretching frequency would be expected.
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e Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight
of the compound. The mass spectrum will show a molecular ion peak (M+) and a
characteristic isotopic pattern (M+2) due to the presence of the chlorine atom, confirming the
elemental composition.

Chemical Reactivity and Applications in Drug
Development

3-Chloroquinoline is a versatile intermediate that undergoes various chemical
transformations, making it a valuable precursor for the synthesis of biologically active
compounds.[2]

» Nucleophilic Substitution: The chlorine atom at the 3-position can be displaced by various
nucleophiles, allowing for the introduction of different functional groups.

e Reduction: The quinoline ring can be reduced to yield 3-chloro-1,2,3,4-tetrahydroquinoline.[2]

o Coupling Reactions: It can participate in various metal-catalyzed cross-coupling reactions to
form C-C or C-N bonds.

The 3-chloroquinoline scaffold is a key component in numerous compounds with significant
therapeutic potential.

» Antimalarial Agents: Chloroquine, a well-known antimalarial drug, is a 4-aminoquinoline
derivative. The chloroquinoline core is essential for its activity, which involves inhibiting heme
polymerase in the malaria parasite.[2][13]

o Anticancer Activity: Derivatives of 3-chloroquinoline have been investigated for their
anticancer properties. Some of these compounds are believed to exert their effects by
targeting enzymes involved in cancer cell proliferation, such as topoisomerase |13 and DNA
gyrase B.[2][3]

¢ Antibacterial and Antifungal Properties: The compound has been utilized as a building block
for synthesizing agents with antibacterial and antifungal activities.[1]

o Anti-HIV Activity: Certain chloro-substituted quinolines have shown potential as anti-HIV
agents by inhibiting the HIV reverse transcriptase enzyme.[2]
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Caption: Role of 3-Chloroquinoline in a drug discovery workflow.

Safety Information

3-Chloroquinoline is associated with several hazards and should be handled with appropriate
safety precautions.
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e GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory
irritation).[5][8]

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[5][8]

Conclusion

3-Chloroquinoline is a fundamentally important heterocyclic compound with a rich chemical
profile and significant applications, particularly in the realm of drug discovery. Its molecular
structure allows for diverse chemical modifications, leading to the development of novel
therapeutic agents with a wide range of biological activities. A thorough understanding of its
properties, synthesis, and reactivity is essential for researchers and scientists aiming to
leverage this versatile scaffold for the creation of new and effective pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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